Cas no 2060047-80-3 (7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one)

• Product Name: 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one
• CAS No: 2060047-80-3
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• MDL: MFCD30487376
• CID: 5212635
• PubChem ID: 137702400
• Update Time: 2025-06-13

7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidin-4-one, 6,7,8,9-tetrahydro-7-methyl-2-(1-methylethyl)-
• 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

• MDL： MFCD30487376
• Inchi： 1S/C12H18N2O/c1-8(2)10-6-12(15)14-7-9(3)4-5-11(14)13-10/h6,8-9H,4-5,7H2,1-3H3
• InChI Key： BCIXHGKGQSPTPU-UHFFFAOYSA-N
• SMILES： C12CCC(C)CN1C(=O)C=C(C(C)C)N=2

Additional information on 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one

Introduction to 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one (CAS No. 2060047-80-3)

7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound belongs to the pyridopyrimidine class of molecules, which are known for their broad spectrum of pharmacological effects. The presence of multiple nitrogen atoms in its structure imparts a high degree of flexibility and reactivity, making it a valuable scaffold for drug discovery and development.

The chemical structure of 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one consists of a fused pyridine and pyrimidine ring system, with substituents that enhance its pharmacological profile. The methyl group at the 7-position and the isopropyl group at the 2-position contribute to the compound's solubility and metabolic stability. These structural features are critical in determining its interaction with biological targets and its overall efficacy as a potential therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one with various biological receptors. Studies have shown that this compound exhibits promising activity against enzymes and receptors involved in inflammatory pathways. The pyridopyrimidine core is particularly effective in modulating the activity of kinases and phosphodiesterases, which are key targets in the treatment of chronic diseases such as cancer and autoimmune disorders.

In vitro studies have demonstrated that 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one possesses significant inhibitory effects on several target proteins. For instance, it has been found to inhibit the activity of Janus kinases (JAKs), which play a crucial role in signal transduction pathways associated with inflammation. Additionally, the compound has shown potential in inhibiting cyclin-dependent kinases (CDKs), which are involved in cell cycle regulation. These findings suggest that 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one could be a valuable candidate for further development as an anti-inflammatory agent.

The synthesis of 7-methyl-2-(propan-2-yl)-4H,6H,7H,8H,9H-pyrido1,2-apyrimidin-4-one involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include condensation reactions between appropriately substituted pyridine and pyrimidine precursors followed by functional group transformations. Advances in synthetic methodologies have allowed for more efficient and scalable production of this compound. For example，the use of transition metal-catalyzed cross-coupling reactions has significantly improved the yield and reduced the number of byproducts.

One of the most compelling aspects of 7-methyl-2-(propan-2-yl)-4H,6 H,7 H,8 H,9 H-pyrido1, 2 -apyrimidin - 4 - one is its potential for structural modification to enhance pharmacological properties. Researchers have explored various derivatives by introducing different substituents at strategic positions within the heterocyclic core. These modifications have led to compounds with improved solubility、bioavailability、and target specificity. The ability to fine-tune the structure while maintaining biological activity makes this scaffold highly attractive for drug development.

The pharmacokinetic profile of 7-methyl - 2 - ( propan - 2 - yl ) - 4 H , 6 H , 7 H , 8 H , 9 H - pyrido1, 2 - apyrimidin - 4 - one has been extensively studied to understand its absorption、distribution、metabolism、and excretion (ADME) properties. Preliminary data indicate that the compound exhibits moderate oral bioavailability and undergoes metabolic transformation primarily through cytochrome P450 enzymes. These findings are crucial for optimizing dosing regimens and minimizing potential drug-drug interactions.

Preclinical studies have provided valuable insights into the safety and efficacy of 7-methyl - 2 - ( propan - 2 - yl ) - 4 H ,6 H,7 H,8 H,9 H-pyrido1, 2 apyrimidin - one . Animal models have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. Furthermore，it has demonstrated efficacy in reducing inflammation and inhibiting tumor growth in vivo。These results support further investigation into its potential as a therapeutic agent.

The future direction of research on 7-methyl - 2 -( propan - 2 - yl ) - $ { { { { { { { { { { { $ } } } } } } } } }$ $}^{ $}^{ $}^{ $}^{ $}^{ $}^{ $}^{ $}^{ $}^{ ${}$ ${}$ ${}$ ${}$ ${}$ ${}$ ${}$ ${}$ ${}$ ${}}}}$${}}$${}}$${}}$${}}$${}}$${}}$${}}$${ }}$pyrido1,$ , apyrimidin , one includes exploring its mechanism of action at a molecular level。Advanced techniques such as X-ray crystallography can be employed to determine how this compound interacts with its target proteins。Additionally，pharmacogenomic studies may help identify genetic variations that influence individual responses to therapy。

Another exciting avenue is the development of novel formulations that enhance the delivery and bioavailability of $ { { { { { { { { { { $ } } } } } } } } }$$}^{ $}^{ $}^{ $}^{ $}^{ ${}}{}}{}}{}}{}}{}}{}}{}}{}}{}}}$. Liposomal encapsulation or prodrug strategies could improve systemic circulation and target specificity。These advancements could lead to more effective treatments with fewer side effects。

In conclusion，$ {}^{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{}{} {}^{})$$ is a structurally complex yet promising compound with significant therapeutic potential。Its unique properties make it an attractive scaffold for drug discovery，particularly in areas such as inflammation control and cancer treatment。With ongoing research efforts focused on optimizing synthesis、pharmacokinetics、and biological activity，this compound holds great promise for future medical applications。